Copper fluoride hydroxide
Overview
Description
Copper fluoride exists in two primary forms: copper(I) fluoride and copper(II) fluoride, denoted as CuF and CuF2 respectively . Copper(I) fluoride is a light green or light grey powder at room temperature and is insoluble in water . Copper(II) fluoride is a green crystalline solid which is slightly soluble in water . It crystallizes in a rutile structure, with each copper ion surrounded by six fluorine ions .
Synthesis Analysis
Copper(I) fluoride can be synthesized by reacting hydrogen fluoride (HF) with copper(I) chloride in the presence of an organic solvent such as acetonitrile . Copper(II) fluoride can be prepared by the neutralization of copper(II) hydroxide or copper(II) carbonate with hydrofluoric acid . It can also be generated via the reaction of fluorine gas with copper at high temperatures .Molecular Structure Analysis
Copper(II) fluoride has a monoclinic crystal structure . It forms rectangular prisms with a parallelogram base . Each copper ion has four neighboring fluoride ions at 1.93 Å separation and two further away at 2.27 Å . This distorted octahedral [4+2] coordination is a consequence of the Jahn–Teller effect in d9 copper (II) .Chemical Reactions Analysis
Copper(I) fluoride is noted for its ability to participate in various organic syntheses, while Copper(II) fluoride exhibits strong oxidizing properties . Sodium hydroxide precipitates copper(II) hydroxide . The precipitate does not dissolve in excess sodium hydroxide unless the NaOH solution is very concentrated .Physical And Chemical Properties Analysis
Both forms of copper fluoride are considered to be thermally stable compounds . They exhibit differences in their chemical reactivity . Copper(I) fluoride is noted for its ability to participate in various organic syntheses, while Copper(II) fluoride exhibits strong oxidizing properties .Scientific Research Applications
Carrier in Emission Spectroscopy : Copper fluoride dihydrate is used as a carrier in emission spectroscopy. Its purity significantly affects the levels of impurities in the spectroscopy results, with hydrofluoric acid quality being a crucial factor (Dabeka, Russell, & Tymchuk, 1980).
Protection in Copper-Mediated Reactions : In copper(I)-mediated click reactions, fluoride protects boronic acids from decomposition, which is valuable for creating boronic acid-based carbohydrate sensors and conjugates (Jin, Choudhary, Cheng, Dai, Li, & Wang, 2009).
Defluoridation of Water : Granular ferric hydroxide (GFH) is effective in removing fluoride from aqueous solutions, indicating potential utility in defluoridation of drinking water and industrial wastewater (Kumar, Bhatnagar, Ji, Jung, Lee, Kim, Lee, Song, Choi, & Yang, 2009).
Catalyst in Organic Reactions : Copper(II) fluoride with chiral diphosphine systems can catalyze hydrosilylation of ketones, showing moderate to excellent enantioselectivities. An oxygen acceleration effect has been observed in this context (Sirol, Courmarcel, Mostefai, & Riant, 2001).
Copper Oxide Nanoarchitectures : Various copper oxide nanostructured thin films can be synthesized through anodization of copper foil in electrolytes containing fluoride ions, showcasing potential applications in electronic devices (Allam & Grimes, 2011).
Electroless Copper Deposition : Copper's electroless deposition on hydrogen-terminated Si(111) surfaces in fluoride solutions has been studied, indicating potential applications in semiconductor manufacturing (Ye, Ichihara, & Uosaki, 2001).
Safety And Hazards
Copper fluoride requires careful handling and storage . Due to its reactivity, particularly copper(II) fluoride’s oxidizing nature, it must be stored in a cool, dry environment away from combustible materials . Its interaction with the skin or eyes can cause irritation . When ingested or inhaled, copper fluoride can have detrimental health effects .
Future Directions
The reduction of fluoride concentrations in water is one of many concerns . Adsorption is the most widely used technology for fluoride removal and the center to development of adsorption technology is the improvement of adsorbents . The exploitation of new materials and the synthesis of composite materials are two ways of developing new adsorbents .
properties
IUPAC Name |
copper;fluoride;hydroxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cu.FH.H2O/h;1H;1H2/q+2;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJMQPXGAYDNODA-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[F-].[Cu+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CuFHO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30930184 |
Source
|
| Record name | Copper(2+) fluoride hydroxide (1/1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30930184 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
99.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Copper fluoride hydroxide | |
CAS RN |
13867-72-6 |
Source
|
| Record name | Copper fluoride hydroxide (CuF(OH)) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13867-72-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Copper fluoride hydroxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013867726 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Copper(2+) fluoride hydroxide (1/1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30930184 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Copper fluoride hydroxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.180 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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